2,4-Dimethylphenyl 2-bromobenzoate
Description
2,4-Dimethylphenyl 2-bromobenzoate is an aromatic ester featuring a 2-bromobenzoate group linked to a 2,4-dimethylphenyl moiety. Its molecular formula is C₁₅H₁₃BrO₂, with a molecular weight of 305.17 g/mol. The compound’s structure combines electron-withdrawing (bromine) and electron-donating (methyl) groups, which influence its reactivity and physical properties.
Properties
Molecular Formula |
C15H13BrO2 |
|---|---|
Molecular Weight |
305.17 g/mol |
IUPAC Name |
(2,4-dimethylphenyl) 2-bromobenzoate |
InChI |
InChI=1S/C15H13BrO2/c1-10-7-8-14(11(2)9-10)18-15(17)12-5-3-4-6-13(12)16/h3-9H,1-2H3 |
InChI Key |
QHYJKPLFHLTZLH-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)OC(=O)C2=CC=CC=C2Br)C |
Canonical SMILES |
CC1=CC(=C(C=C1)OC(=O)C2=CC=CC=C2Br)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Molecular Comparisons
The table below compares 2,4-dimethylphenyl 2-bromobenzoate with structurally related bromobenzoate esters and triazine derivatives:
Key Observations:
Thiazolyl-containing analogs (e.g., ZINC3290905) exhibit enhanced biological activity due to nitrogen-sulfur heterocycles, which are absent in the title compound .
Thermal and UV Stability: Triazine derivatives (e.g., 2,4-bis(2,4-dimethylphenyl)-6-[2-hydroxy-4-(3-nonyloxy...)]) demonstrate superior UV absorption (λmax ~340 nm) owing to their conjugated systems, whereas bromobenzoate esters typically absorb at shorter wavelengths (<300 nm) .
Preparation Methods
Reaction Mechanism
This classical Fischer esterification involves refluxing 2-bromobenzoic acid with 2,4-dimethylphenol in the presence of a Brønsted acid catalyst (e.g., H₂SO₄ or HCl). The reaction proceeds via protonation of the carboxylic acid, nucleophilic attack by the phenol, and subsequent dehydration.
Optimized Protocol
-
Substrate ratio : 1:1.2 (acid:phenol)
-
Catalyst : Concentrated H₂SO₄ (5 mol%)
-
Solvent : Toluene (azeotropic removal of H₂O)
Limitations :
-
Equilibrium-driven, requiring excess phenol or solvent removal.
-
Bromine substituent may reduce reactivity due to electron-withdrawing effects.
Schotten-Baumann Acylation
Acid Chloride Synthesis
2-Bromobenzoic acid is converted to its acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride [(COCl)₂] under anhydrous conditions:
Esterification with 2,4-Dimethylphenol
The acid chloride reacts with 2,4-dimethylphenol in a biphasic system (NaOH/H₂O and organic solvent):
-
Base : 10% NaOH (2 equivalents)
-
Solvent : Dichloromethane or THF
Advantages :
Mitsunobu Reaction
Catalytic System
Employing triphenylphosphine (PPh₃) and diethyl azodicarboxylate (DEAD), this method facilitates esterification under mild, neutral conditions:
Procedure
-
Molar ratio : 1:1.2 (acid:phenol)
-
Solvent : THF or CH₂Cl₂
Key Considerations :
-
Ideal for sterically hindered phenols (e.g., 2,4-dimethyl substitution).
Transesterification of Methyl 2-Bromobenzoate
Methyl Ester Preparation
2-Bromobenzoic acid is first esterified with methanol using H₂SO₄ (yield: 95%).
Phenolic Transesterification
Methyl 2-bromobenzoate reacts with 2,4-dimethylphenol catalyzed by trifluoromethanesulfonic acid (TfOH) and KF:
-
Catalyst : TfOH (2 equivalents), KF (0.5 equivalents)
-
Solvent : Cyclohexane
Benefits :
Comparative Analysis of Methods
| Method | Catalyst/Reagents | Temperature | Time | Yield | Key Advantage |
|---|---|---|---|---|---|
| Acid-catalyzed | H₂SO₄ | 110°C | 12–24 h | 70% | Simplicity |
| Schotten-Baumann | NaOH, SOCl₂ | 0–25°C | 1–2 h | 85–90% | High efficiency |
| Mitsunobu | PPh₃/DEAD | 25°C | 2–4 h | 90–95% | Mild conditions |
| Transesterification | TfOH/KF | 150°C | 10 h | 80–85% | No acid chloride handling |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
